Cas no 5711-72-8 (5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 5711-72-8
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD01710636
• CID: 372864
• PubChem ID: 21939
• Update Time: 2025-04-19

5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine,5-(2-pyridinyl)-
• 5-(2-pyridinyl)-1,3,4-Oxadiazol-2-amine
• 5-pyridin-2-yl-1,3,4-oxadiazol-2-amine
• 5-PYRIDIN-2-YL-1,3,4-OXADIAZOL-2-YLAMINE
• 1,3,4-OXADIAZOLE,2-AMINO-5-(2-PYRIDYL)
• 2-Amino-5-(2-pyridyl)-1,3,4-oxadiazole
• 5-(2-pyridyl)-1,3,4-oxadiazole-2-ylamine
• 5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine
• F2182-0118
• 5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylamine
• 2-amino-5-pyridin-2-yl-1,3,4-oxadiazole
• SCHEMBL2160834
• 1,3,4-OXADIAZOLE, 2-AMINO-5-(2-PYRIDYL)-
• MFCD01710636
• (R)-1-(4-tert-Butylphenyl)ethylamine
• D95021
• FS-3888
• A19890
• CCG-309990
• BRN 0975839
• DTXSID20205737
• AKOS000124296
• A831318
• 5711-72-8
• EN300-236123
• CS-0071815
• BBL029453
• STL221352

• MDL： MFCD01710636
• Inchi： 1S/C7H6N4O/c8-7-11-10-6(12-7)5-3-1-2-4-9-5/h1-4H,(H2,8,11)
• InChI Key： HXXADNULCQWUAF-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 162.05400
• Monoisotopic Mass: 162.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 265-268°C
• Boiling Point: 373.1±34.0 °C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.614
• PSA: 77.83000
• LogP: 1.29500
• Solubility: Not determined

5-(pyridin-2-yl)-1,3,4-oxadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives